(1H-Benzoimidazol-2-yl)-(1-methyl-piperidin-4-yl)-amine

• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol
• IUPAC Name: N-(1-methylpiperidin-4-yl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C13H18N4/c1-17-8-6-10(7-9-17)14-13-15-11-4-2-3-5-12(11)16-13/h2-5,10H,6-9H2,1H3,(H2,14,15,16)
• InChI Key: KSIGDPOLDAZXKD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=NC3=CC=CC=C3N2

Description

(1H-Benzoimidazol-2-yl)-(1-methyl-piperidin-4-yl)-amine is a useful research compound. Its molecular formula is C13H18N4 and its molecular weight is 230.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 36.6 parts of N-(4-piperidinyl)-1H-benzimidazol-2-amine dihydrobromide, 10 parts of poly(oxymethylene), 2 parts of a solution of thiophene in methanol 4%, 200 parts of methanol and 20 parts of potassium hydroxide was hydrogenated at normal pressure and at room temperature with 4 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen was taken up, the catalyst was filtered off and the filtrate was evaporated. The residue was treated with a sodium hydroxide solution. The precipitated product was filtered off and dried, yielding 13.7 parts (59.4%) of N-(1-methyl-4-piperidinyl)-1H-benzimidazol-2-amine (interm 30).